5-(5-methylfuran-2-yl)-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(5-methylfuran-2-yl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H21N3O3S2/c1-15-9-10-18(29-15)17-13-30-21-20(17)22(28)26(16-7-3-2-4-8-16)23(24-21)31-14-19(27)25-11-5-6-12-25/h2-4,7-10,13H,5-6,11-12,14H2,1H3
• InChI Key: QUPBZTIBRDWLHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)N4CCCC4)C5=CC=CC=C5
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol

Description

5-(5-methylfuran-2-yl)-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H21N3O3S2 and its molecular weight is 451.56. The purity is usually 95%.
BenchChem offers high-quality 5-(5-methylfuran-2-yl)-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(5-methylfuran-2-yl)-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Several studies have focused on synthesizing new heterocyclic systems, such as thieno[2,3-d]pyrimidines, and evaluating their antimicrobial properties. For instance, Sirakanyan et al. (2015) explored the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides, leading to the synthesis of new compounds showing promising antimicrobial activity against Staphylococcus aureus (Sirakanyan et al., 2015). Similarly, El Azab and Abdel-Hafez (2015) reported on the microwave-assisted synthesis of novel thiazolidinone derivatives containing the thieno[d]pyrimidine-4-one moiety, which exhibited potential antimicrobial activities (El Azab & Abdel-Hafez, 2015).

Synthesis Methodologies

The development of synthesis methodologies for thieno[2,3-d]pyrimidine derivatives has been a significant area of research. Aniskova et al. (2017) focused on synthesizing compounds of the pyrimidine series, which are crucial for constructing molecules with biologically active moieties (Aniskova, Grinev, & Yegorova, 2017). These methodologies pave the way for creating a wide range of compounds with potential therapeutic applications.

Potential Applications in Optoelectronics

Research on the electronic and optical properties of thieno[2,3-d]pyrimidine derivatives and their analogs has also been conducted. Hussain et al. (2020) investigated the structural parameters, electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives, highlighting their significant potential in nonlinear optics (NLO) and optoelectronic applications (Hussain et al., 2020).